Cyclobutyl vs. Linear Alkyl at N-7: Impact on Molecular Properties Relevant to Drug Design
The cyclobutanecarbonyl group at the N-7 position confers distinct physicochemical properties compared to the closest commercial analog bearing a propanone (propionyl) group. The target compound (C₁₀H₁₃BrN₄O, MW 285.14) is 26.04 Da heavier and carries one additional carbon atom than the 7-propanone analog (C₈H₁₁BrN₄O, MW 259.10) [1]. The cyclobutane ring adds conformational rigidity and increases the calculated molecular surface area, which can influence target binding pocket occupancy and PK parameters such as volume of distribution, as demonstrated in broader triazolopyrazine kinase inhibitor programs where cycloalkyl substitution was used to modulate clearance . No direct biological head-to-head data are publicly available for these two specific compounds; this comparison is based on physicochemical and structural inference.
| Evidence Dimension | Molecular weight and substituent steric profile |
|---|---|
| Target Compound Data | MW 285.14 g/mol; C₁₀H₁₃BrN₄O |
| Comparator Or Baseline | 7-propanone analog (CAS 2059966-27-5): MW 259.10 g/mol; C₈H₁₁BrN₄O |
| Quantified Difference | ΔMW = +26.04 Da; ΔC = +2 carbons; cyclobutyl ring introduces conformational constraint absent in linear propionyl chain |
| Conditions | Physicochemical comparison using vendor-reported molecular formulas and computed properties |
Why This Matters
The cyclobutyl group provides a conformationally restricted pharmacophore that can be exploited for target selectivity optimization—a feature absent in the more flexible and commercially cheaper 7-propanone analog.
- [1] Kuujia. 1-{2-Bromo-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyrazin-7-yl}propan-1-one (CAS 2059966-27-5) Product Page. Molecular formula C₈H₁₁BrN₄O, MW 259.10. View Source
